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Compound of Interest

Compound Name: Cyclohexanesulfonyl chloride

Cat. No.: B1346359

Essential Safety and Handling Guide for
Cyclohexanesulfonyl Chloride

This guide provides immediate, essential safety protocols and logistical information for handling
Cyclohexanesulfonyl chloride in a laboratory setting. The following procedures are designed
for researchers, scientists, and drug development professionals to ensure safe operational
handling and disposal.

Chemical and Physical Properties

Cyclohexanesulfonyl chloride is a corrosive and moisture-sensitive compound that requires
careful handling.[1][2] It is a colorless to pale yellow liquid with a pungent odor.[2] Below is a
summary of its key properties.
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Property Value

CAS Number 4837-38-1[1]

Molecular Formula CeH11ClO2S[1]

Molecular Weight 182.67 g/mol [3]

Appearance Colorless to pale yellow liquid[2]
Density 1.259 g/mL at 25 °C

Flash Point > 110 °C (> 230 °F) - closed cup
Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Cyclohexanesulfonyl chloride
can cause severe skin burns, serious eye damage, and respiratory irritation.[1]

e Eye and Face Protection:

o Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[4][5]

o Aface shield should be worn in addition to goggles when there is a significant risk of
splashing.[6]

e Skin Protection:

o Gloves: Wear impervious, chemical-resistant gloves.[7] Confirm suitability with the glove
supplier.[7]

o Body: Wear appropriate protective clothing to prevent skin exposure.[5][6] A lab coat is
required at a minimum.

o Respiratory Protection:

o All work should be conducted in a chemical fume hood to avoid inhalation of vapors.[1][5]
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o If a fume hood is not available or if exposure limits are exceeded, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a suitable filter, such as a type ABEK
(EN14387) respirator filter.[4][5]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to maintaining a safe
laboratory environment.

» Handling:

o Ensure an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4][5]

o Conduct all work within a certified chemical fume hood.[5]

o Avoid breathing vapors, mist, or spray.[1]

o Prevent all contact with skin and eyes.[1]

o Keep the container tightly closed when not in use.[1][8]

o Wash hands and any exposed skin thoroughly after handling.[1]

o Storage:

[¢]

Store in a designated corrosives area.[5][9]

o

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4][9]

o

Store locked up.[1][9]

[¢]

This chemical is moisture-sensitive; store under an inert gas like nitrogen.[1][8]

o

Incompatible materials to avoid include strong oxidizing agents, water, bases, amines, and
alcohols.[9]

Emergency and Spill Response Plan
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Immediate and appropriate action is crucial in the event of an exposure or spill.
o First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][9]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[1][9]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][9]

o Ingestion: Do NOT induce vomiting.[1][9] Clean mouth with water and drink plenty of water
afterwards.[4] Never give anything by mouth to an unconscious person.[9] Seek
immediate medical attention.[1][9]

e Spill Containment and Cleanup:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]
o Ventilate: Ensure the area is well-ventilated.[8]

o Wear PPE: Don appropriate PPE, including respiratory protection, before entering the
area.[8]

o Containment: For small spills, cover with a dry, inert absorbent material such as sand or
vermiculite.[1][9] Do not use water.[9]

o Collection: Carefully sweep or shovel the absorbed material into a suitable, closed, and
properly labeled container for disposal.[1][4]

o Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the waste material through a licensed waste disposal company.[3]
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Caption: Workflow for Cyclohexanesulfonyl chloride spill response.
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Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

e Waste Product:
o Disposal must be handled by a licensed and approved waste disposal company.[3]

o Chemical waste generators must adhere to all local, regional, and national hazardous
waste regulations to ensure complete and accurate classification and disposal.[8][10]

o Contaminated Packaging:
o Empty containers should be completely drained.[8]
o Do not re-use empty containers.[10]

o Dispose of contaminated packaging in the same manner as the waste product, in
accordance with all applicable regulations.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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